2-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propanethioamide
Overview
Description
Scientific Research Applications
Pharmaceutical Research: Antimicrobial and Antiviral Activities
Benzodiazole derivatives, including compounds similar to 2-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propanethioamide, have been studied for their potential antimicrobial and antiviral properties . The structural features of these compounds, such as the benzodiazole ring, are key to their activity. Research in this area could lead to the development of new drugs to treat infectious diseases.
Cancer Therapy: Anticancer Agent Development
Some benzodiazole derivatives exhibit anticancer activities, which makes them candidates for the development of novel oncology drugs . The specific substituents on the benzodiazole core can be modified to target different types of cancer cells, making this compound a valuable scaffold for drug design.
Chemical Synthesis: Building Blocks for Organic Compounds
The compound can serve as a building block in organic synthesis, providing a pathway to create a variety of complex molecules. Its unique structure allows for the introduction of additional functional groups, which can lead to the synthesis of diverse organic compounds .
Biological Studies: Enzyme Inhibition
Research has shown that benzodiazole derivatives can act as enzyme inhibitors . This compound could be used to study enzyme kinetics and mechanisms, as well as to develop inhibitors for enzymes that are therapeutic targets.
properties
IUPAC Name |
2-(5,6-dimethylbenzimidazol-1-yl)propanethioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3S/c1-7-4-10-11(5-8(7)2)15(6-14-10)9(3)12(13)16/h4-6,9H,1-3H3,(H2,13,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEJNPKJANPPDCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)N(C=N2)C(C)C(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propanethioamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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